2-Methoxy-2-(1,3-thiazol-2-yl)ethan-1-amine

Specification

• Molecular Formula: C6H10N2OS
• Molecular Weight: 158.22 g/mol
• IUPAC Name: 2-methoxy-2-(1,3-thiazol-2-yl)ethanamine
• Standard InChI: InChI=1S/C6H10N2OS/c1-9-5(4-7)6-8-2-3-10-6/h2-3,5H,4,7H2,1H3
• Standard InChI Key: ZOTCSCFMXWBVEJ-UHFFFAOYSA-N
• Canonical SMILES: COC(CN)C1=NC=CS1

Introduction

Structural and Physicochemical Characteristics

Molecular Architecture

2-Methoxy-2-(1,3-thiazol-2-yl)ethan-1-amine features a thiazole ring—a five-membered heterocycle containing nitrogen and sulfur atoms—linked to a methoxy-substituted ethylamine group. The thiazole moiety contributes to the compound’s aromaticity and electronic diversity, while the methoxy group enhances solubility and modulates steric interactions. The canonical SMILES representation ($\text{COC(CN)C1=NC=CS1}$) and IUPAC name (2-methoxy-2-(1,3-thiazol-2-yl)ethanamine) codify its structural identity, with the InChIKey $\text{ZOTCSCFMXWBVEJ-UHFFFAOYSA-N}$ providing a unique identifier for database searches.

Physicochemical Properties

The compound’s molecular weight (158.22 g/mol) and polar functional groups suggest moderate hydrophilicity, making it amenable to aqueous solubility under physiological conditions. Key properties are summarized below:

Property	Value
Molecular Formula	$\text{C}_6\text{H}_{10}\text{N}_2\text{OS}$
Molecular Weight	158.22 g/mol
IUPAC Name	2-Methoxy-2-(1,3-thiazol-2-yl)ethanamine
Canonical SMILES	COC(CN)C1=NC=CS1
Standard InChI	InChI=1S/C6H10N2OS/c1-9-5(4-7)6-8-2-3-10-6/h2-3,5H,4,7H2,1H3
PubChem CID	121598464

These properties underscore its potential as a drug candidate, balancing lipophilicity for membrane penetration and hydrophilicity for bioavailability.

Synthetic Methodologies

Reaction Pathways

The synthesis of 2-Methoxy-2-(1,3-thiazol-2-yl)ethan-1-amine typically employs a multi-step protocol starting from thiazole precursors. A common route involves:

• Thiazole Ring Formation: Condensation of 1,3-thiazole-2-amine with brominated intermediates under controlled pH and temperature.

• Methoxy Group Introduction: Nucleophilic substitution using methoxy-containing reagents (e.g., methyl iodide) in the presence of a base such as potassium carbonate.

• Amine Functionalization: Reductive amination or Gabriel synthesis to install the primary amine group.

Reaction optimization often requires catalysts like silica-supported tungstosilic acid to enhance yield (reported up to 59% in analogous syntheses). Solvent systems such as ethanol or dichloromethane facilitate intermediate purification, while spectroscopic techniques (NMR, MS) confirm structural fidelity.

Challenges and Solutions

Key challenges include regioselectivity in thiazole substitution and amine group stability under acidic conditions. Strategies to mitigate these issues involve:

• Low-Temperature Bromination: Minimizing side reactions during halogenation.

• Protective Group Chemistry: Temporarily shielding the amine group during methoxylation.

Mechanistic Insights

Enzyme Inhibition

Thiazole derivatives interact with COX-2 via:

• Hydrogen Bonding: Between the amine group and His90/Ser353 residues.

• Hydrophobic Interactions: π–π stacking with Tyr355 and Phe518.
  These interactions disrupt arachidonic acid metabolism, lowering prostaglandin synthesis and inflammation.

Microbial Target Engagement

The sulfur atom in the thiazole ring may chelate metal ions essential for microbial enzymatic activity, impairing pathogen viability. Further studies are needed to map precise targets.

Comparative Analysis with Analogous Compounds

Structural Analogues

Compound	Key Differences	Biological Activity
4-(4-Chlorothiophen-2-yl)thiazol-2-amine	Chlorothiophene substitution	COX-2 inhibition (IC$_{50}$ = 1.2 µM)
2-Methoxy-2-(4-methyl-1,3-thiazol-2-yl)ethan-1-amine	Methyl-thiazole substitution	Enhanced lipophilicity, antimicrobial

The methoxy group in 2-Methoxy-2-(1,3-thiazol-2-yl)ethan-1-amine confers superior solubility compared to methyl-substituted analogs, potentially improving pharmacokinetics.